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CAS No.: 993-43-1

Cat. No.: B1605737

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylphosphonothioic dichloride (EPTC), with the CAS number 993-43-1, is a reactive

organophosphorus compound that serves as a crucial intermediate in the synthesis of a variety

of organothiophosphorus compounds.[1][2] Its bifunctional nature, possessing two reactive

chlorine atoms and a thiophosphoryl group, allows for the introduction of the

ethylphosphonothioate moiety into diverse molecular scaffolds. This guide provides a

comprehensive overview of the physical and chemical characteristics of EPTC, detailed

methodologies for its synthesis and characterization, and an exploration of its reactivity, with a

focus on its applications in modern chemical synthesis.

Part 1: Core Physicochemical Characteristics
Ethylphosphonothioic dichloride is a clear, colorless to light-yellow liquid with a pungent

odor.[3] It is a dense liquid that is immiscible with water and is combustible, though it may be
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difficult to ignite.[3]

Physical Properties
A summary of the key physical properties of Ethylphosphonothioic dichloride is presented in

the table below.

Property Value Source

CAS Number 993-43-1 [1][2]

Molecular Formula C₂H₅Cl₂PS [4]

Molecular Weight 163.01 g/mol [4]

Appearance
Clear colorless liquid with a

pungent odor
[3]

Boiling Point 56-60 °C at 12 Torr [2]

Density 1.3532 g/cm³ at 20 °C [2]

Chemical Structure and Bonding
The structure of Ethylphosphonothioic dichloride features a central phosphorus atom

double-bonded to a sulfur atom and single-bonded to an ethyl group and two chlorine atoms.

The phosphorus-sulfur double bond and the electronegative chlorine atoms render the

phosphorus atom highly electrophilic and susceptible to nucleophilic attack.

Caption: Chemical structure of Ethylphosphonothioic dichloride.

Part 2: Synthesis and Spectroscopic
Characterization
Synthesis of Ethylphosphonothioic Dichloride
A general and effective method for the synthesis of phosphonothioic dichlorides involves the

reaction of the corresponding phosphonic dichloride with a sulfurating agent. Tetraphosphorus

decasulfide (P₄S₁₀) is a commonly used reagent for this transformation. The following protocol

is adapted from a general procedure for the synthesis of related compounds.[5]
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Experimental Protocol: Synthesis of Ethylphosphonothioic Dichloride

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a

reflux condenser, and a nitrogen inlet, place ethylphosphonic dichloride.

Addition of Reagent: Under a nitrogen atmosphere, add tetraphosphorus decasulfide to the

flask.

Reaction Conditions: Heat the reaction mixture to reflux with vigorous stirring. The progress

of the reaction can be monitored by ³¹P NMR spectroscopy.

Workup and Purification: After the reaction is complete, cool the mixture to room

temperature. The product, Ethylphosphonothioic dichloride, can be purified by distillation

under reduced pressure.

Caption: General workflow for the synthesis of Ethylphosphonothioic dichloride.

Spectroscopic Characterization
A combination of spectroscopic techniques is essential for the unambiguous identification and

characterization of Ethylphosphonothioic dichloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

³¹P NMR: This is a powerful tool for characterizing organophosphorus compounds. The ³¹P

NMR spectrum of Ethylphosphonothioic dichloride is expected to show a single

resonance in the region characteristic of phosphonothioic dichlorides.[6][7][8] The

chemical shift provides information about the electronic environment of the phosphorus

atom.

¹H NMR: The ¹H NMR spectrum will show signals corresponding to the ethyl group. The

methylene protons (CH₂) adjacent to the phosphorus atom will appear as a multiplet due

to coupling with both the methyl protons and the phosphorus atom. The methyl protons

(CH₃) will appear as a triplet coupled to the methylene protons.

¹³C NMR: The ¹³C NMR spectrum will display two distinct signals for the two carbon atoms

of the ethyl group.[9][10][11]
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Infrared (IR) Spectroscopy: The IR spectrum of Ethylphosphonothioic dichloride is

characterized by strong absorptions corresponding to the P=S and P-Cl bonds. A detailed

analysis of the vibrational spectra of Ethylphosphonothioic dichloride has been reported

by Durig & Hizer (1987), providing a comprehensive assignment of the observed bands.[12]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the molecule. Under electron ionization (EI), the molecular ion peak

is expected, along with fragment ions resulting from the cleavage of the P-C, P-Cl, and C-C

bonds.[13][14] The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl) will be evident in the mass

spectrum.

Part 3: Chemical Reactivity and Mechanistic
Insights
The high electrophilicity of the phosphorus atom in Ethylphosphonothioic dichloride makes it

highly reactive towards nucleophiles. The two chlorine atoms are good leaving groups,

facilitating substitution reactions.

Reaction with Alcohols
Ethylphosphonothioic dichloride reacts with alcohols to form the corresponding

phosphonothioic esters. This reaction typically proceeds via a nucleophilic substitution

mechanism at the phosphorus center. The reaction is often carried out in the presence of a

base, such as triethylamine or pyridine, to neutralize the hydrogen chloride gas that is

liberated.

Experimental Protocol: Reaction with Ethanol

Reaction Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, dissolve Ethylphosphonothioic dichloride in an

anhydrous, non-protic solvent (e.g., diethyl ether or dichloromethane).

Addition of Alcohol and Base: Cool the solution in an ice bath. A solution of ethanol and a

tertiary amine base (e.g., triethylamine) in the same solvent is added dropwise from the

dropping funnel.
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Reaction and Workup: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and stirred until the reaction is complete (monitored by TLC or GC). The

reaction mixture is then filtered to remove the amine hydrochloride salt. The filtrate is washed

with dilute acid, water, and brine, and then dried over an anhydrous drying agent (e.g.,

MgSO₄ or Na₂SO₄). The solvent is removed under reduced pressure to yield the crude

product, which can be further purified by distillation or column chromatography.

Ethylphosphonothioic dichloride Ethanol Triethylamine Nucleophilic Substitution O-Ethyl ethylphosphonochloridothioate Triethylammonium chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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